molecular formula C15H17N3S B5340233 2-cyano-3-[2-methyl-4-(1-pyrrolidinyl)phenyl]-2-propenethioamide

2-cyano-3-[2-methyl-4-(1-pyrrolidinyl)phenyl]-2-propenethioamide

Cat. No. B5340233
M. Wt: 271.4 g/mol
InChI Key: OFJYCICBOYHJSR-UKTHLTGXSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-cyano-3-[2-methyl-4-(1-pyrrolidinyl)phenyl]-2-propenethioamide, also known as CP 55,940, is a potent synthetic cannabinoid that acts as a full agonist at the CB1 and CB2 receptors. It was first synthesized in the mid-1980s and has since been widely used in scientific research to study the endocannabinoid system and its role in various physiological and pathological processes.

Mechanism of Action

2-cyano-3-[2-methyl-4-(1-pyrrolidinyl)phenyl]-2-propenethioamide 55,940 acts as a full agonist at the CB1 and CB2 receptors, which are part of the endocannabinoid system. These receptors are found throughout the body and play a role in various physiological processes, including pain sensation, inflammation, and immune function. When this compound 55,940 binds to these receptors, it activates a signaling pathway that leads to the release of neurotransmitters and other signaling molecules, resulting in the observed physiological effects.
Biochemical and Physiological Effects:
This compound 55,940 has been shown to have a variety of biochemical and physiological effects, including analgesia, anti-inflammatory effects, anticonvulsant effects, and neuroprotection. It has also been shown to affect cardiovascular function, immune function, and gastrointestinal function.

Advantages and Limitations for Lab Experiments

2-cyano-3-[2-methyl-4-(1-pyrrolidinyl)phenyl]-2-propenethioamide 55,940 is a potent and selective agonist for the CB1 and CB2 receptors, making it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, its potency and potential for off-target effects also make it important to use appropriate controls and experimental design to ensure that observed effects are specific to the endocannabinoid system.
List of

Future Directions

1. Further studies to elucidate the molecular mechanisms underlying the observed effects of 2-cyano-3-[2-methyl-4-(1-pyrrolidinyl)phenyl]-2-propenethioamide 55,940 on the endocannabinoid system.
2. Development of more selective agonists and antagonists for the CB1 and CB2 receptors to better understand the role of these receptors in various physiological processes.
3. Investigation of the potential therapeutic applications of this compound 55,940 and other synthetic cannabinoids in various conditions, including chronic pain, epilepsy, and neurodegenerative diseases.
4. Studies to determine the long-term effects of this compound 55,940 and other synthetic cannabinoids on the endocannabinoid system and overall health.
5. Investigation of the potential for this compound 55,940 and other synthetic cannabinoids to interact with other drugs and medications, and the potential for drug-drug interactions.
In conclusion, this compound 55,940 is a potent synthetic cannabinoid that has been widely used in scientific research to study the endocannabinoid system and its role in various physiological and pathological processes. Its mechanism of action, biochemical and physiological effects, and potential therapeutic applications make it an important tool for researchers studying the endocannabinoid system and its potential as a therapeutic target.

Synthesis Methods

2-cyano-3-[2-methyl-4-(1-pyrrolidinyl)phenyl]-2-propenethioamide 55,940 can be synthesized using a variety of methods, including the reaction of 2-methyl-4-(1-pyrrolidinyl)phenylacetonitrile with ethyl chloroformate and thioacetamide in the presence of a base, or the reaction of 2-methyl-4-(1-pyrrolidinyl)phenylacetonitrile with 2-chloroethyl isocyanate and thioacetamide in the presence of a base. The final product is obtained through purification using chromatography techniques.

Scientific Research Applications

2-cyano-3-[2-methyl-4-(1-pyrrolidinyl)phenyl]-2-propenethioamide 55,940 has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological and pathological processes. It has been shown to have analgesic, anti-inflammatory, anticonvulsant, and neuroprotective effects, and has been studied for its potential therapeutic applications in a variety of conditions, including chronic pain, multiple sclerosis, epilepsy, and neurodegenerative diseases.

properties

IUPAC Name

(E)-2-cyano-3-(2-methyl-4-pyrrolidin-1-ylphenyl)prop-2-enethioamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N3S/c1-11-8-14(18-6-2-3-7-18)5-4-12(11)9-13(10-16)15(17)19/h4-5,8-9H,2-3,6-7H2,1H3,(H2,17,19)/b13-9+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OFJYCICBOYHJSR-UKTHLTGXSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)N2CCCC2)C=C(C#N)C(=S)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C(C=CC(=C1)N2CCCC2)/C=C(\C#N)/C(=S)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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